Cas no 139549-36-3 (2(1H)-Pyridinone, 5-ethyl-4,6-dimethyl-3-nitro-)

• Product Name: 2(1H)-Pyridinone, 5-ethyl-4,6-dimethyl-3-nitro-
• CAS No: 139549-36-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1274445
• PubChem ID: 21690575
• Update Time: 2025-04-20

2(1H)-Pyridinone, 5-ethyl-4,6-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-ethyl-4,6-dimethyl-3-nitro-
• 5-ethyl-4,6-dimethyl-3-nitro-2(1H)-Pyridinone
• DA-10767
• 139549-36-3
• SCHEMBL9846189

• Inchi： 1S/C9H12N2O3/c1-4-7-5(2)8(11(13)14)9(12)10-6(7)3/h4H2,1-3H3,(H,10,12)
• InChI Key： KKRCGYJFLDQOGJ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)C(CC)=C(C)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08486
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24